Cas no 30431-68-6 (2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methyl-2-butenyl)-(8CI,9CI))
30431-68-6 structure
Product Name:2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methyl-2-butenyl)-(8CI,9CI)
CAS No:30431-68-6
MF:C26H26O6
MW:434.481048107147
CID:323583
PubChem ID:5491651
Update Time:2025-04-19
2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methyl-2-butenyl)-(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methyl-2-butenyl)-(8CI,9CI)
- 5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methylbut-2-enyl)pyrano[3,2-g]chromen-6-one
- Auriculatin 4'-methyl ether
- DTXSID00184516
- Auriculin
- SCHEMBL669210
- Auriculin (ketone)
- 5-Hydroxy-3-(2-hydroxy-4-methoxyphenyl)-8,8-dimethyl-10-(3-methyl-2-butenyl)-4H,8H-benzo[1,2-b
- 30431-68-6
- LMPK12050316
-
- Inchi: 1S/C26H26O6/c1-14(2)6-8-18-24-17(10-11-26(3,4)32-24)22(28)21-23(29)19(13-31-25(18)21)16-9-7-15(30-5)12-20(16)27/h6-7,9-13,27-28H,8H2,1-5H3
- InChI Key: VQGWUEFARIAFPF-UHFFFAOYSA-N
- SMILES: O1C2C(C=CC1(C)C)=C(C1C(C(C3C=CC(=CC=3O)OC)=COC=1C=2C/C=C(\C)/C)=O)O
Computed Properties
- Exact Mass: 434.17298
- Monoisotopic Mass: 434.172939
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 807
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.2
- XLogP3: 5.8
Experimental Properties
- Density: 1.257
- Boiling Point: 647.2°Cat760mmHg
- Flash Point: 220.4°C
- Refractive Index: 1.615
- PSA: 85.22
2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methyl-2-butenyl)-(8CI,9CI) Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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